7-Bromoheptyltrimethoxysilane; 95%

• IUPAC Name: 7-bromoheptyl(trimethoxy)silane
• InChI: InChI=1S/C10H23BrO3Si/c1-12-15(13-2,14-3)10-8-6-4-5-7-9-11/h4-10H2,1-3H3
• InChI Key: MGTRSIPMZTUKHG-UHFFFAOYSA-N
• Canonical SMILES: CO[Si](CCCCCCCBr)(OC)OC
• Molecular Formula: C10H23BrO3Si
• Molecular Weight: 299.28 g/mol

Description

7-Bromoheptyltrimethoxysilane (7-BHTMOS) is a silane compound with a unique structure and properties. It is a versatile material that has been used in a wide range of scientific research applications, including organic synthesis, nanomaterials, and photonics.

Scientific Research Applications

7-Bromoheptyltrimethoxysilane; 95% has been used in a variety of scientific research applications. It has been used as a reagent in the synthesis of organic compounds, such as polymers, polysaccharides, and polypeptides. It has also been used as a catalyst in the synthesis of nanomaterials, such as carbon nanotubes and graphene. In addition, 7-Bromoheptyltrimethoxysilane; 95% has been used as a dopant in photonic devices, such as lasers and light-emitting diodes.

Mechanism of Action

The mechanism of action of 7-Bromoheptyltrimethoxysilane; 95% is not yet fully understood. However, it is believed that the silane group of 7-Bromoheptyltrimethoxysilane; 95% is responsible for its unique properties. The silane group is able to form strong hydrogen bonds with other molecules, which allows it to interact with a wide range of substrates. In addition, the bromine atom of 7-Bromoheptyltrimethoxysilane; 95% is able to form halogen bonds with other molecules, which further enhances its ability to interact with substrates.
Biochemical and Physiological Effects
The biochemical and physiological effects of 7-Bromoheptyltrimethoxysilane; 95% are not yet fully understood. However, it is believed that 7-Bromoheptyltrimethoxysilane; 95% has the potential to interact with a wide range of biological molecules, including proteins, lipids, and nucleic acids. In addition, 7-Bromoheptyltrimethoxysilane; 95% has been shown to possess antioxidant properties, which may be beneficial in the treatment of various diseases.

Advantages and Limitations for Lab Experiments

The main advantage of using 7-Bromoheptyltrimethoxysilane; 95% in lab experiments is its versatility. It can be used in a wide range of scientific research applications, including organic synthesis, nanomaterials, and photonics. In addition, 7-Bromoheptyltrimethoxysilane; 95% is relatively easy to synthesize and is relatively inexpensive. However, it is important to note that 7-Bromoheptyltrimethoxysilane; 95% is not suitable for all lab experiments. In particular, it is not suitable for experiments involving high temperatures or high pressures.

Future Directions

As 7-Bromoheptyltrimethoxysilane; 95% is still relatively new, there are many potential future directions for further research. For example, further studies could be conducted to better understand the biochemical and physiological effects of 7-Bromoheptyltrimethoxysilane; 95%. In addition, further research could be conducted to explore the potential applications of 7-Bromoheptyltrimethoxysilane; 95% in the pharmaceutical and biotechnology industries. Finally, further research could be conducted to explore the potential of 7-Bromoheptyltrimethoxysilane; 95% as a catalyst in various chemical reactions.

Synthesis Methods

7-Bromoheptyltrimethoxysilane; 95% is synthesized through a process known as hydroboration-oxidation. In this process, a borane reagent is reacted with an alkene in the presence of a Lewis acid catalyst to form an alkylborane intermediate. The intermediate is then oxidized with hydrogen peroxide to yield 7-Bromoheptyltrimethoxysilane; 95%. This process is relatively simple and can be carried out in a laboratory setting.